2-(1-{[1-(1-benzothien-2-ylcarbonyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol

• IUPAC Name: 1-benzothiophen-2-yl-[4-[[4-(2-hydroxyethyl)triazol-1-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H22N4O2S/c24-10-7-16-13-23(21-20-16)12-14-5-8-22(9-6-14)19(25)18-11-15-3-1-2-4-17(15)26-18/h1-4,11,13-14,24H,5-10,12H2
• InChI Key: ZXHWZFHGFAVTCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=C(N=N2)CCO)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring. They are known for their broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities. Benzothiophenes are sulfur-containing aromatic compounds that also exhibit a wide range of biological activities.

Synthesis Analysis

Triazoles can be synthesized from various nitrogen sources. A common method is the “Click” chemistry, which involves the reaction of azides and alkynes to form 1,2,3-triazoles. Suzuki–Miyaura cross-coupling reaction is another common method used in the synthesis of triazole compounds.

Molecular Structure Analysis

Triazoles have two isomeric forms, 1,2,3-triazole and 1,2,4-triazole. The unique structure of triazoles facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to the presence of multiple reactive sites in their structure. They can participate in reactions such as alkylation, acylation, reduction, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazole compounds can vary widely depending on their structure and substitution patterns. Generally, they are characterized by the presence of signals for C=O groups in their IR absorption spectra.

Mechanism of Action

The mechanism of action of triazole compounds often involves their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

The safety and hazards of triazole compounds can also vary widely depending on their structure and substitution patterns. Some triazole compounds have shown moderate inhibition potential against certain enzymes, suggesting potential toxicity.

Future Directions

The future directions in the research of triazole compounds could involve the design and synthesis of novel triazole derivatives with improved biological activities and selectivity. Molecular docking studies could also be performed to understand the mechanism and binding modes of these derivatives in the binding pocket of potential targets.